Cas no 2138183-10-3 (rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate)
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate Chemical and Physical Properties
Names and Identifiers
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- rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate
- 2138183-10-3
- EN300-799356
-
- Inchi: 1S/C13H21NO3/c1-9(15)10-6-5-7-11(8-10)14-12(16)17-13(2,3)4/h5,7,10-11H,6,8H2,1-4H3,(H,14,16)/t10-,11-/m1/s1
- InChI Key: OLLWYUZVZVRNGN-GHMZBOCLSA-N
- SMILES: O(C(N[C@@H]1C=CC[C@@H](C(C)=O)C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 239.15214353g/mol
- Monoisotopic Mass: 239.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.4Ų
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-799356-1.0g |
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate |
2138183-10-3 | 95% | 1.0g |
$986.0 | 2024-05-21 | |
| Enamine | EN300-799356-0.05g |
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate |
2138183-10-3 | 95% | 0.05g |
$827.0 | 2024-05-21 | |
| Enamine | EN300-799356-0.1g |
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate |
2138183-10-3 | 95% | 0.1g |
$867.0 | 2024-05-21 | |
| Enamine | EN300-799356-0.25g |
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate |
2138183-10-3 | 95% | 0.25g |
$906.0 | 2024-05-21 | |
| Enamine | EN300-799356-0.5g |
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate |
2138183-10-3 | 95% | 0.5g |
$946.0 | 2024-05-21 | |
| Enamine | EN300-799356-2.5g |
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate |
2138183-10-3 | 95% | 2.5g |
$1931.0 | 2024-05-21 | |
| Enamine | EN300-799356-5.0g |
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate |
2138183-10-3 | 95% | 5.0g |
$2858.0 | 2024-05-21 | |
| Enamine | EN300-799356-10.0g |
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate |
2138183-10-3 | 95% | 10.0g |
$4236.0 | 2024-05-21 |
rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate
Rac-Tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate: A Comprehensive Overview
The compound with CAS No. 2138183-10-3, commonly referred to as rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable tool in various research and industrial applications. The molecule's structure, comprising a tert-butyl group attached to a carbamate moiety and a cyclohexene ring with specific stereochemical configurations, contributes to its versatile reactivity and potential biological activity.
Recent studies have highlighted the importance of rac-tert-butyl N-[(1R,5S)-5-acetylcyclohex-2-en-1-yl]carbamate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and analgesic properties. The cyclohexene ring's stereochemistry plays a crucial role in determining the compound's interactions with biological targets, making it a promising candidate for drug discovery efforts.
In addition to its pharmacological applications, this compound has found utility in materials science. Its unique structure allows for the creation of advanced polymers and coatings with enhanced mechanical properties. Scientists have investigated its ability to form stable bonds under various conditions, which could lead to innovative materials for industrial use.
The synthesis of rac-cas no 2138183 10 3 involves a multi-step process that requires precise control over stereochemical outcomes. Recent advancements in asymmetric catalysis have enabled more efficient production methods, reducing costs and improving yield. These developments have made the compound more accessible for both academic research and commercial applications.
Furthermore, the compound's stability under different environmental conditions has been extensively studied. Researchers have reported that it exhibits remarkable resistance to thermal degradation and oxidative stress, making it suitable for use in harsh industrial settings. This property has been leveraged in the development of high-performance adhesives and sealants.
In conclusion, rac-cas no 2138183 10 3, or rac-t-butyl [(1R,5S)-5-acetyl-cyclohexenyl] carbamate, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its significance as a key compound in contemporary scientific research. As ongoing studies continue to uncover new potentials for this molecule, its role in advancing technology and medicine is expected to grow even further.
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